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Introduction

Butylated Hydroxytoluene (BHT), chemically known as 2,6-di-tert-butyl-4-methylphenol, is a

lipophilic organic compound derived from phenol.[1][2][3] It is widely utilized for its potent

antioxidant properties, primarily to prevent free radical-mediated oxidation in a vast array of

products.[1][3][4] BHT's primary function is to act as a terminating agent that suppresses

autoxidation by converting peroxy radicals into hydroperoxides.[1] Its applications span the

food, cosmetics, pharmaceutical, rubber, and petroleum industries, where it serves as a

preservative to extend shelf life and maintain product quality.[1][4][5][6][7] The industrial

synthesis of BHT is a well-established chemical process, primarily involving the alkylation of p-

cresol.

Core Synthesis Pathway: Alkylation of p-Cresol
The most common industrial method for producing BHT is the acid-catalyzed alkylation of p-

cresol (4-methylphenol) with isobutylene (2-methylpropene).[1][8][9][10] This reaction is a

classic example of electrophilic aromatic substitution.

The overall reaction is as follows: CH₃(C₆H₄)OH + 2 CH₂=C(CH₃)₂ →

((CH₃)₃C)₂CH₃C₆H₂OH[1][5]

The reaction proceeds in two main steps, promoted by an acid catalyst:
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Mono-alkylation: The first molecule of isobutylene adds to one of the ortho positions of the p-

cresol ring.

Di-alkylation: The second molecule of isobutylene adds to the remaining ortho position,

yielding the final 2,6-di-tert-butyl-4-methylphenol product.

Side reactions, such as the oligomerization of isobutene, can also occur.[9]

Alternative Synthesis Route
An alternative, though less common, method for BHT preparation involves starting with 2,6-di-

tert-butylphenol. This precursor can undergo hydroxymethylation or aminomethylation, followed

by a hydrogenolysis step to yield BHT.[1][5] For example, BHT can be synthesized from 2,6-di-

tert-butyl-4-(dimethylaminomethyl)phenol via hydrogenolysis.[8]

Synthesis Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]

2. 2,6-di-tert-butyl-p-cresol - Descrizione [tiiips.com]

3. BUTYLATED HYDROXYTOLUENE - Ataman Kimya [atamanchemicals.com]

4. bakerpedia.com [bakerpedia.com]

5. atamankimya.com [atamankimya.com]

6. coherentmarketinsights.com [coherentmarketinsights.com]

7. procurementresource.com [procurementresource.com]

8. Butylated Hydroxytoluene synthesis - chemicalbook [chemicalbook.com]

9. eurochemengineering.com [eurochemengineering.com]

10. BHT - Descrizione [tiiips.com]

To cite this document: BenchChem. [Butylated Hydroxytoluene (BHT): A Technical Guide to
Synthesis and Industrial Production]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039158#bht-synthesis-pathway-and-industrial-
production]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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